Cas no 2361745-43-7 (N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361745-43-7
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6098211
• PubChem ID: 145904230
• Update Time: 2025-07-26

N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3672063185
• EN300-26582519
• N-(2-methoxy-4-methylphenyl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361745-43-7
• N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide

• Inchi： 1S/C17H22N2O3/c1-4-16(20)19-9-7-13(8-10-19)17(21)18-14-6-5-12(2)11-15(14)22-3/h4-6,11,13H,1,7-10H2,2-3H3,(H,18,21)
• InChI Key： GFIGRFJWDMENTC-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide

Introduction to N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361745-43-7)

N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide, identified by its CAS number 2361745-43-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of a piperidine ring and an acrylate moiety in its structure suggests a high degree of versatility, which may be exploited for various biological interactions.

The< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide molecule exhibits a unique combination of functional groups that make it a promising candidate for further investigation. The methoxy and methyl substituents on the phenyl ring contribute to its lipophilicity, while the piperidine ring introduces basic properties, making it potentially useful in the design of drugs targeting neurological and cardiovascular systems. Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such compounds, which has accelerated the drug discovery process.

In recent years, there has been a growing interest in the development of molecules that can modulate neurotransmitter receptors. The< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide structure bears a strong resemblance to known active ingredients that interact with serotonin and dopamine receptors. This similarity has prompted researchers to explore its potential as a lead compound for the development of new antipsychotic and antidepressant drugs. Preliminary in vitro studies have shown that this compound exhibits moderate affinity for certain serotonin receptors, suggesting its potential as a therapeutic agent.

The synthesis of< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of these techniques not only improves the efficiency of the synthesis but also allows for greater scalability, which is crucial for industrial production.

The pharmacological profile of< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide is still under extensive investigation. However, early studies have hinted at its potential as an antagonist for certain neural receptors. This has sparked interest in exploring its use as a treatment for neurological disorders such as schizophrenia and Parkinson's disease. The compound's ability to interact with multiple receptor types makes it a versatile tool for researchers studying neural signaling pathways.

In addition to its neurological applications, there is growing evidence suggesting that< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide may have anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic pain conditions. By modulating inflammatory pathways, this compound could offer a novel therapeutic approach for these conditions. Further research is needed to fully elucidate its mechanisms of action and potential side effects.

The development of new drug candidates often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. For< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide, this process includes extensive preclinical studies using cell cultures and animal models. These studies aim to evaluate its toxicity, bioavailability, and interaction with biological targets. The results from these studies will guide subsequent clinical trials designed to assess its effectiveness in humans.

The role of computational modeling in drug discovery cannot be overstated. Modern software tools allow researchers to predict how a molecule will behave within living systems with remarkable accuracy. For< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide, computational studies have helped identify key structural features responsible for its biological activity. This information can be used to optimize the molecule further, enhancing its potency and reducing potential side effects.

The future prospects for< strong>N-(2-Methoxy-4-methylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide are promising, given the growing demand for innovative treatments in various therapeutic areas. As research continues, new applications for this compound may emerge, further solidifying its importance in pharmaceutical chemistry. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable clinical treatments.